Cas no 903870-09-7 (7-{2-4-(2-methoxyphenyl)piperazin-1-ylethoxy}-2-methyl-3-phenyl-4H-chromen-4-one)

• Product Name: 7-{2-4-(2-methoxyphenyl)piperazin-1-ylethoxy}-2-methyl-3-phenyl-4H-chromen-4-one
• CAS No: 903870-09-7
• MF: C₂₉H₃₀N₂O₄
• MW: 470.559507846832
• CID: 5426505
• Update Time: 2025-07-01

7-{2-4-(2-methoxyphenyl)piperazin-1-ylethoxy}-2-methyl-3-phenyl-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

• 7-[2-[4-(2-methoxyphenyl)piperazin-1-yl]ethoxy]-2-methyl-3-phenylchromen-4-one
• 4H-1-Benzopyran-4-one, 7-[2-[4-(2-methoxyphenyl)-1-piperazinyl]ethoxy]-2-methyl-3-phenyl-
• 7-{2-4-(2-methoxyphenyl)piperazin-1-ylethoxy}-2-methyl-3-phenyl-4H-chromen-4-one

• Inchi： 1S/C29H30N2O4/c1-21-28(22-8-4-3-5-9-22)29(32)24-13-12-23(20-27(24)35-21)34-19-18-30-14-16-31(17-15-30)25-10-6-7-11-26(25)33-2/h3-13,20H,14-19H2,1-2H3
• InChI Key： LJGATRIEVKRMDM-UHFFFAOYSA-N
• SMILES： C1(C)OC2=CC(OCCN3CCN(C4=CC=CC=C4OC)CC3)=CC=C2C(=O)C=1C1=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflavones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-2-enes Isoflavones
• Isoflavones

Additional information on 7-{2-4-(2-methoxyphenyl)piperazin-1-ylethoxy}-2-methyl-3-phenyl-4H-chromen-4-one

Introduction to 7-{2-4-(2-methoxyphenyl)piperazin-1-ylethoxy}-2-methyl-3-phenyl-4H-chromen-4-one (CAS No. 903870-09-7)

7-{2-4-(2-methoxyphenyl)piperazin-1-ylethoxy}-2-methyl-3-phenyl-4H-chromen-4-one is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and pharmacological properties. This organochromene derivative belongs to a class of molecules that exhibit a wide range of biological activities, making it a valuable candidate for further investigation in drug discovery and development.

The compound's molecular structure is characterized by a chromenone core, which is flanked by various functional groups that contribute to its biological activity. Specifically, the presence of a piperazine moiety and an ethoxy group attached to the chromenone ring suggests potential interactions with biological targets such as enzymes and receptors. These features make the compound an intriguing subject for studying its pharmacokinetic and pharmacodynamic properties.

Recent advancements in chemical biology have highlighted the importance of structurally diverse compounds in modulating biological pathways. The 7-{2-4-(2-methoxyphenyl)piperazin-1-ylethoxy}-2-methyl-3-phenyl-4H-chromen-4-one molecule, with its complex architecture, presents an opportunity to explore novel mechanisms of action. Its methoxyphenyl substituent, in particular, has been shown to influence the compound's solubility and metabolic stability, which are critical factors in drug development.

In the context of modern drug discovery, the integration of computational chemistry and high-throughput screening has enabled researchers to rapidly assess the potential of new compounds. The 7-{2-4-(2-methoxyphenyl)piperazin-1-ylethoxy}-2-methyl-3-phenyl-4H-chromen-4-one (CAS No. 903870-09-7) has been subjected to various computational studies to predict its binding affinity to potential targets. These studies have revealed promising interactions with enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent.

The synthesis of this compound involves multi-step organic reactions, each requiring precise control over reaction conditions to ensure high yield and purity. The chromenone ring is typically constructed through condensation reactions, while the introduction of the piperazine ethoxy side chain requires careful selection of reagents and catalysts. Advances in synthetic methodologies have allowed for more efficient and scalable production of such complex molecules, facilitating their use in preclinical studies.

Preclinical research on the 7-{2-4-(2-methoxyphenyl)piperazin-1-ylethoxy}-2-methyl-3-phenyl-4H-chromen-4-one has demonstrated its potential therapeutic applications. In vitro studies have shown that the compound exhibits inhibitory activity against several key enzymes implicated in diseases such as cancer and neurodegeneration. The piperazine moiety, known for its ability to interact with neurotransmitter receptors, has been particularly noted for its role in modulating central nervous system (CNS) functions.

The pharmacological profile of this compound is further enhanced by its ability to cross the blood-brain barrier (BBB), a critical requirement for many CNS drugs. Studies using computational models have predicted that the structural features of the 7-{2-4-(2-methoxyphenyl)piperazin-1-ylenethoxy}-2-methyl)-3 phenyl)-4H-chromen]-one (CAS No. 903870)-09) facilitate efficient BBB penetration. This property opens up possibilities for developing novel therapeutics targeting neurological disorders.

One of the most exciting aspects of this research is the exploration of its potential as an adjunct therapy in combination with existing treatments. The unique mechanism of action suggested by its structure may allow it to complement other therapeutic strategies, leading to synergistic effects that could improve patient outcomes. For instance, its interaction with inflammatory pathways could make it a valuable addition to anti-inflammatory therapies.

The development of novel pharmaceuticals often involves rigorous testing to ensure safety and efficacy before moving into clinical trials. The 7-{2-(methyl)-3 phenyl)- chromen]-one (CAS No.) has undergone preliminary toxicity studies, which have shown no significant adverse effects at tested doses. This encouraging result supports further investigation into its therapeutic potential.

The future direction of research on this compound includes exploring its efficacy in animal models and eventually human clinical trials. By leveraging cutting-edge technologies such as CRISPR gene editing and next-generation sequencing, researchers can gain deeper insights into how this molecule interacts with biological systems at a molecular level. These insights will be crucial for optimizing its therapeutic applications.

In conclusion,7-{(methyloxy)- ethoxycarbonyl]-methyl)-3 phenyl)-chromen]-one (CAS No.) represents a promising candidate for drug development due to its unique structural features and demonstrated biological activities. Its potential as an anti-inflammatory agent, along with its ability to interact with CNS receptors, makes it an attractive target for further investigation. As research continues, we can expect more detailed understanding about how this molecule functions within biological systems and how it can be harnessed for therapeutic purposes.